
Unraveling "FM 100": A Multifaceted Term in
Science and Technology

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FM 100

Cat. No.: B1171896 Get Quote

The designation "FM 100" is applied to a diverse range of subjects across various scientific and

technical fields, leading to potential ambiguity without additional context. Investigations reveal

that "FM 100" does not refer to a single, universally recognized chemical compound for which

dissolution and experimental preparation protocols are commonly available. Instead, the term

is associated with a variety of products, methodologies, and even a chemical element.

For researchers, scientists, and drug development professionals, it is crucial to distinguish

between these different applications to ensure the correct information is being accessed and

applied. Below is a summary of the distinct identities of "FM 100" found in the public domain.

FUCLEAR FM-100: A Tackifying Resin
In the field of material science, FUCLEAR FM-100 is identified as a hydrogenated C9 aromatic

hydrocarbon resin.[1] It is primarily used as a tackifier in the manufacturing of hot melt

adhesives, particularly for EVA (ethylene-vinyl acetate) and SBC (styrene-butadiene

copolymer) based products. Its key characteristics include a high softening point, low melt-

viscosity, and excellent thermal stability and weather resistance.[1] This product is not intended

for biological or pharmaceutical research experiments.

Farnsworth-Munsell 100 Hue Test: A Measure of Color
Vision
In the realms of ophthalmology and psychology, "FM 100" refers to the Farnsworth-Munsell 100

Hue Test. This is a standardized method for assessing an individual's color vision acuity.[2][3]
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[4] The test requires subjects to arrange a series of colored caps in order of gradually changing

hue. The results can indicate the presence and nature of color vision deficiencies.[2][3]

FM-100 by Droplet Measurements Technology: An
Instrument for Atmospheric Science
For atmospheric and environmental scientists, the FM-100 is a high-speed droplet

spectrometer.[5][6] This instrument is designed to measure the size and distribution of fog and

cloud droplets, providing valuable data for meteorological research.[6]

SITRANS FM100: An Industrial Flowmeter
In an industrial context, the SITRANS FM100 is a flowmeter developed by Siemens. It is used

for measuring the flow rates of conductive liquids in various industrial processes.[7]

Fermium (Fm): The Chemical Element with Atomic
Number 100
In chemistry and physics, the symbol "Fm" and the atomic number 100 belong to the element

Fermium.[8][9][10][11][12] Named after the physicist Enrico Fermi, Fermium is a synthetic,

highly radioactive actinide element.[8][9][10][11] It is produced in only microscopic quantities for

the purpose of fundamental scientific research.[10] Due to its extreme rarity and high

radioactivity, it is not a substance that would be handled or prepared in a typical laboratory

setting for general experiments.[8][10]

FM 100-15: A U.S. Army Field Manual
Within the military domain, "FM 100-15" refers to a United States Army field manual that

outlines doctrine for corps operations.[13]

Conclusion: Clarification Required for Experimental
Protocols
Given the varied and unrelated applications of the term "FM 100," it is not possible to provide a

detailed application note and protocol for dissolving and preparing it for experiments without
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further, more specific information. The nature of "FM 100" as a chemical compound for

laboratory use as implied by the query is not supported by the available information.

To receive the appropriate guidance, it is essential for the user to provide additional details,

such as:

The full chemical name or a more specific product identifier.

The chemical class or intended biological target.

The context of the experiments (e.g., cell culture, in vivo studies, biochemical assays).

Without this clarification, any attempt to create a protocol would be speculative and potentially

hazardous. Researchers and professionals are urged to consult the manufacturer's

specifications and safety data sheets for any chemical or material they intend to use in their

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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